Cas no 3753-93-3 (Propane, 1,3-diisocyanato-)

• Product Name: Propane, 1,3-diisocyanato-
• CAS No: 3753-93-3
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• CID: 2824596
• PubChem ID: 11948527
• Update Time: 2025-04-21

Propane, 1,3-diisocyanato- Chemical and Physical Properties

Names and Identifiers

• propanediyl diisocyanate
• Propane, 1,3-diisocyanato-
• Trimethylen-diisocyanat
• trimethylenediisocyanate
• DTXSID20474567
• SCHEMBL43502
• MFCD24450429
• 3753-93-3
• GEO-04540
• DTXCID10425381

• Inchi： 1S/C5H6N2O2/c8-4-6-2-1-3-7-5-9/h1-3H2
• InChI Key： IKYNWXNXXHWHLL-UHFFFAOYSA-N
• SMILES： O=C=NCCCN=C=O

Computed Properties

• Exact Mass: 126.042927438 g/mol
• Monoisotopic Mass: 126.042927438 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.9
• Molecular Weight: 126.11